Cas no 7499-55-0 (Benzoic acid,2,3,5,6-tetramethyl-, 2,2-dimethylpropyl ester)

Benzoic acid,2,3,5,6-tetramethyl-, 2,2-dimethylpropyl ester structure
7499-55-0 structure
Product Name:Benzoic acid,2,3,5,6-tetramethyl-, 2,2-dimethylpropyl ester
CAS No:7499-55-0
MF:C16H24O2
MW:248.360565185547
CID:577326
PubChem ID:348397
Update Time:2025-04-19

Benzoic acid,2,3,5,6-tetramethyl-, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2,3,5,6-tetramethyl-, 2,2-dimethylpropyl ester
    • 2,2-dimethylpropyl 2,3,5,6-tetramethylbenzoate
    • 2,3,5,6-Tetramethylbenzoic acid, t-butylmethyl(ester)
    • AC1L89GU
    • AG-G-98717
    • CTK5E0871
    • Neopentyl 2,3,5,6-tetramethylbenzoate
    • NSC407672
    • NSC-407672
    • 7499-55-0
    • BENZOIC ACID, 2,3,5,6-TETRAMETHYL-, 2,2-DIMETHYLPROPYL ESTER
    • UNII-ZZ49Z7P8ES
    • Neopentyl 2,3,5,6-tetramethylbenzoate #
    • WVOJUBWOSLBWCW-UHFFFAOYSA-N
    • ZZ49Z7P8ES
    • NSC 407672
    • DTXSID10225949
    • Inchi: 1S/C16H24O2/c1-10-8-11(2)13(4)14(12(10)3)15(17)18-9-16(5,6)7/h8H,9H2,1-7H3
    • InChI Key: WVOJUBWOSLBWCW-UHFFFAOYSA-N
    • SMILES: O(C(C1C(C)=C(C)C=C(C)C=1C)=O)CC(C)(C)C

Computed Properties

  • Exact Mass: 248.17772
  • Monoisotopic Mass: 248.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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